Cas no 2061996-57-2 (1-(3,5-Dimethoxyphenyl)propan-1-amine;hydrochloride)

• Product Name: 1-(3,5-Dimethoxyphenyl)propan-1-amine;hydrochloride
• CAS No: 2061996-57-2
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 3040571
• PubChem ID: 127264614
• Update Time: 2025-05-25

1-(3,5-Dimethoxyphenyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride
• (R)-1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride
• AK607958
• 1-(3,5-Dimethoxyphenyl)propan-1-amine;hydrochloride
• (1S)-1-(3,5-dimethoxyphenyl)propan-1-amine;hydrochloride
• DS-19771
• Y10894
• (S)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE HCL
• (S)-1-(3,5-Dimethoxyphenyl)propan-1-aminehydrochloride
• MFCD24425536
• CS-0158649
• 2061996-57-2
• (1S)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• AKOS030632931

• Inchi： 1S/C11H17NO2.ClH/c1-4-11(12)8-5-9(13-2)7-10(6-8)14-3;/h5-7,11H,4,12H2,1-3H3;1H
• InChI Key： CVWSVJFSUQWPMZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C=C(C=1)C(CC)N)OC

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Additional information on 1-(3,5-Dimethoxyphenyl)propan-1-amine;hydrochloride

1-(3,5-Dimethoxyphenyl)propan-1-amine Hydrochloride: A Comprehensive Overview

1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride, also known by its CAS registry number 2061996-57-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propaneamine group with a dimethoxyphenyl moiety. The hydrochloride salt form is commonly used in research and development settings due to its stability and solubility properties.

The synthesis of 1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. Its structural elucidation has been confirmed through various spectroscopic techniques, such as NMR and mass spectrometry, ensuring its identity and quality for subsequent applications.

In terms of chemical properties, 1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride exhibits notable stability under physiological conditions, making it a promising candidate for pharmacological studies. The dimethoxy groups on the phenyl ring contribute to its lipophilicity, enhancing its ability to cross biological membranes. This characteristic is particularly advantageous in drug delivery systems where membrane permeability is critical.

Recent research has focused on the bioactivity of this compound, particularly its potential as a modulator of various cellular pathways. Studies have shown that 1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride interacts with key enzymes involved in signal transduction, suggesting its role in regulating cellular responses. These findings have opened new avenues for exploring its therapeutic potential in conditions such as neurodegenerative diseases and inflammatory disorders.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it demonstrates moderate absorption and distribution properties, with a half-life that supports sustained therapeutic effects. These attributes make it a viable candidate for further preclinical testing and eventual clinical evaluation.

In conclusion, 1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride, with its unique chemical structure and promising biological activity, represents an exciting addition to the arsenal of compounds being explored for therapeutic applications. As ongoing research continues to uncover its full potential, this compound stands at the forefront of innovative drug development efforts.